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Compound of Interest

Compound Name: CDD3505

Cat. No.: B1139368

For laboratory professionals engaged in drug development and scientific research, the proper
management of chemical compounds is paramount to ensuring a safe and compliant
operational environment. This document provides essential safety and logistical information for
the handling and disposal of CDD3505, a compound identified as 4-nitro-1-trityl-1H-imidazole.
Adherence to these procedural guidelines is critical for minimizing risks and ensuring the
integrity of research activities.

Essential Safety and Handling Precautions

When working with CDD3505, it is imperative to use appropriate personal protective equipment
(PPE). This includes safety goggles with side-shields, protective gloves, and impervious
clothing to prevent skin and eye contact.[1] All handling of this compound should occur in a
well-ventilated area, preferably under a chemical fume hood, to avoid the inhalation of any dust
or aerosols that may form.[1] An accessible safety shower and eye wash station should be
readily available in the event of accidental exposure.[1]

Storage: CDD3505 should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area, away from direct sunlight and sources of ignition.[1] The recommended storage
temperature is between 2-8°C.[1]

**Chemical and Physical Properties

A summary of the key quantitative data for CDD3505 is presented in the table below for easy

reference.
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Property Value

CAS Number 173865-33-3
Molecular Formula C22H17N302
Molecular Weight 355.39 g/mol
Purity >95%
Storage Temperature 2-8°C

Spill Management and Disposal Procedures

In the event of a spill, ensure the area is well-ventilated and evacuate personnel to a safe
location.[1] Use appropriate personal protective equipment before attempting to manage the
spill.[1] Prevent the substance from entering drains or water courses.[1] For liquid spills, absorb
the solution with a finely-powdered, liquid-binding material such as diatomite.[1] Solid spills
should be carefully swept up to avoid dust formation. Decontaminate the affected surfaces and
equipment by scrubbing with alcohol.[1]

Disposal: All waste material containing CDD3505 must be disposed of in accordance with
federal, state, and local environmental regulations. The primary recommendation is to dispose
of the contents and container at an approved waste disposal plant.[2][3] Chemical waste
generators are responsible for correctly classifying discarded chemicals as hazardous waste
and ensuring complete and accurate compliance with all disposal regulations.[4] Do not mix
CDD3505 with other waste; keep it in its original container for disposal.

Experimental Workflow: Handling and Disposal of
CDD3505

The following diagram outlines the standard operating procedure for the lifecycle of CDD3505
within a laboratory setting, from receipt to final disposal.
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Workflow for CDD3505 Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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